Cas no 1697714-63-8 (2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine
• CAS No: 1697714-63-8
• MF: C₁₀H₁₅NS
• MW: 181.29780125618
• CID: 6239665
• PubChem ID: 130488607
• Update Time: 2025-05-23

2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine
• [2,2-dimethyl-3-(thiophen-3-yl)cyclopropyl]methanamine
• 1697714-63-8
• EN300-1850931

• Inchi： 1S/C10H15NS/c1-10(2)8(5-11)9(10)7-3-4-12-6-7/h3-4,6,8-9H,5,11H2,1-2H3
• InChI Key： ANLBGLIGIYEWSA-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C(CN)C1(C)C

Computed Properties

• Exact Mass: 181.09252066g/mol
• Monoisotopic Mass: 181.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine

2,2-Dimethyl-3-(Thiophen-3-yl)cyclopropylmethanamine (CAS No. 1697714-63-8)

The compound 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine, with the CAS registry number 1697714-63-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring substituted with a thiophene moiety and a methanamine group. The presence of the thiophene ring introduces interesting electronic properties, while the cyclopropane ring contributes to the molecule's stability and reactivity.

Recent studies have highlighted the potential of 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine in drug discovery. Researchers have explored its ability to act as a building block for more complex bioactive molecules. For instance, the compound's cyclopropane ring has been shown to enhance the pharmacokinetic properties of derivatives, making them more suitable for therapeutic applications. Additionally, the thiophene group has been linked to antioxidant and anti-inflammatory activities, further underscoring its potential in medicinal chemistry.

In terms of synthesis, this compound is typically prepared through a multi-step process involving organometallic reactions and cyclization techniques. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity during its preparation. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the thiophene-cyclopropane linkage efficiently. These advancements in synthetic methodology have made 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine more accessible for research purposes.

The electronic properties of this compound have also been studied extensively. Computational chemistry methods have revealed that the conjugation between the thiophene ring and the cyclopropane system significantly influences its electronic behavior. This makes it a promising candidate for applications in organic electronics, such as in field-effect transistors or light-emitting diodes. Experimental studies have corroborated these findings, demonstrating that derivatives of this compound exhibit favorable charge transport properties.

Moreover, recent research has delved into the environmental impact of 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine. Studies on its biodegradation pathways suggest that it undergoes rapid microbial degradation under aerobic conditions, reducing its potential environmental persistence. This is particularly important for industries considering its use in large-scale applications.

In conclusion, 2,2-dimethyl-3-(thiophen-3-yl)cyclopropylmethanamine (CAS No. 1697714-63-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly significant role in the advancement of modern chemistry.